chromium(III) citrate

• Key on ui mechanism of action: Chromium is an essential nutrient involved in the metabolism of glucose, insulin and blood lipids. Its role in potentiating insulin signalling cascades has been implicated in several studies. Chromium upregulates insulin-stimulated insulin signal transduction via affecting effector molecules downstream of the insulin receptor (IR). IR-mediated signalling pathway involves phoshorylation of multiple intracellular domains and protein kinases, and downstream effector molecules. Upon activation by ligands, intracellular β-subunit of IR autophosphorylates and activates tyrosine kinase domain of the IR, followed by activation and phosphorylation of regulatory proteins and downstream signalling effectors including phosphatidylinositol 2-kinase (PI3K). PI3K activates further downstream reaction cascades to activate protein kinase B (Akt) to ultimately promote translocation of glucose transporter-4 (Glut4)-vesicles from the cytoplasm to the cell surface and regulate glucose uptake. Chromium enhances the kinase activity of insulin receptor β and increases the activity of downstream effectors, pI3-kinase and Akt. Under insulin-resistant conditions, chromium also promotes GLUT-4 transporter translocation that is independent of activity of IR, IRS-1, PI3-kinase, or Akt; chromium mediates cholesterol efflux from the membranes via increasing fluidity of the membrane by decreasing the membrane cholesterol and upregulation of sterol regulatory element-binding protein. As a result, intracellular GLUT-4 transporters are stimulated to translocate from intracellular to the plasma membrane, leading to enhanced glucose uptake in muscle cells. Chromium attenuates the activity of PTP-1B _in vitro,_ which is a negative regulator of insulin signaling. It also alleviates ER stress that is observed to be elevated the suppression of insulin signaling. ER stress is thought to activate c-Jun N-terminal kinase (JNK), which subsequently induces serine phosphorylation of IRS and aberration of insulin signalling. Transient upregulation of AMPK by chromium also leads to increased glucose uptake.
• CAS No.: 57072-40-9
• Molecular Formula: C6H5CrO7
• Molecular Weight: 241.10 g/mol
• IUPAC Name: chromium(3+);2-hydroxypropane-1,2,3-tricarboxylate
• InChI: InChI=1S/C6H8O7.Cr/c7-3(8)1-6(13,5(11)12)2-4(9)10;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);/q;+3/p-3
• InChI Key: SWXXYWDHQDTFSU-UHFFFAOYSA-K
• SMILES: C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.[Cr+3]
• Pictograms: Irritant

Description

Chromic citrate, also known as chromium(III) citrate, is a chemical compound with the formula C₆H₅CrO₇. It is a trivalent chromium salt of citric acid and is known for its applications in various fields, including nutrition, medicine, and industrial processes. Chromium is an essential nutrient involved in the metabolism of glucose, insulin, and blood lipids .

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of chromic citrate typically involves the reaction of chromium sulfate with citric acid. The process can be summarized in the following steps :

Chromic Hydroxide Preparation: Chromium sulfate is dissolved in water and heated to 70-80°C. Ammonia is added to precipitate chromic hydroxide.

Salifying Reaction: The chromic hydroxide is then suspended in an aqueous solution of citric acid and heated to 70-80°C. The reaction produces a purple solution, which is filtered, precipitated, and dried to obtain chromic citrate.

Industrial Production Methods: The industrial production of chromic citrate follows similar steps but is optimized for large-scale production. The use of ammonia and citric acid as main raw materials makes the process simple and cost-effective .

Chemical Reactions Analysis

Types of Reactions: Chromic citrate undergoes various chemical reactions, including:

Oxidation: Chromic citrate can be oxidized to form different chromium compounds.

Reduction: Chromium(III) can be reduced to chromium(II) under specific conditions.

Substitution: Chromic citrate can participate in substitution reactions where ligands in the complex are replaced by other ligands.

Common Reagents and Conditions:

Oxidizing Agents: Chromic acid, potassium permanganate.

Reducing Agents: Sodium borohydride, hydrogen gas.

Reaction Conditions: Reactions typically occur in aqueous solutions at controlled temperatures and pH levels.

Major Products:

Oxidation Products: Chromic acid, chromium oxides.

Reduction Products: Chromium(II) compounds.

Substitution Products: Various chromium complexes with different ligands.

Scientific Research Applications

Chromic citrate has a wide range of applications in scientific research :

Chemistry: Used as a reagent in various chemical reactions and processes.

Biology: Studied for its role in glucose metabolism and insulin signaling.

Medicine: Used as a supplement in total parenteral nutrition (TPN) to maintain chromium serum levels and prevent deficiency symptoms.

Industry: Employed in the production of chromium-based materials and as a catalyst in certain industrial processes.

Mechanism of Action

Chromium, as part of chromic citrate, plays a crucial role in potentiating insulin signaling cascades . The mechanism involves:

Insulin Receptor Activation: Chromium enhances the kinase activity of the insulin receptor β-subunit, leading to the activation of downstream signaling pathways.

Glucose Uptake: Activation of phosphatidylinositol 2-kinase (PI3K) and protein kinase B (Akt) promotes the translocation of glucose transporter-4 (Glut4) vesicles to the cell surface, facilitating glucose uptake.

Cholesterol Efflux: Chromium mediates cholesterol efflux from cell membranes by increasing membrane fluidity and upregulating sterol regulatory element-binding protein.

Comparison with Similar Compounds

Chromic citrate can be compared with other chromium compounds such as chromic chloride and chromic sulfate :

Chromic Chloride: Used in similar applications but has different solubility and reactivity properties.

Chromic Sulfate: Commonly used in tanning and dyeing processes, with distinct industrial applications.

Uniqueness: Chromic citrate’s unique combination of citric acid and chromium provides specific benefits in biological systems, particularly in enhancing insulin sensitivity and glucose metabolism.

Conclusion

Chromic citrate is a versatile compound with significant applications in various fields. Its unique properties and mechanisms of action make it a valuable tool in scientific research, medicine, and industry.

Biological Activity

Chromium(III) citrate is a compound that has gained attention for its potential biological activities, particularly in relation to glucose metabolism and insulin sensitivity. This article reviews the biological effects of this compound, supported by relevant research findings, case studies, and data tables.

Overview of this compound

Chromium is an essential trace element that plays a crucial role in carbohydrate metabolism and insulin action. This compound is a form of chromium that is often used as a dietary supplement due to its purported health benefits, particularly in managing diabetes and improving metabolic health.

Research indicates that this compound enhances insulin sensitivity and glucose transport in cells. A study conducted on insulin-resistant buffalo rat liver (BRL) cells demonstrated that chromium citrate significantly improved the levels of key proteins involved in glucose metabolism:

• Akt : A protein kinase that plays a vital role in glucose uptake.
• Glut4 : A glucose transporter that facilitates glucose entry into cells.
• AMPK : An energy sensor that regulates glucose and lipid metabolism.

The study found that this compound treatment increased the expression of these proteins, leading to improved glucose transport in insulin-resistant cells compared to controls treated with chromium trichloride .

1. Glucose Transport and Insulin Sensitivity

A detailed study highlighted the effects of this compound on mRNA expression levels of insulin resistance proteins. The results indicated:

• Increased mRNA Levels : Treatment with chromium citrate resulted in significantly higher mRNA expression levels of insulin receptor substrate-1 (Irs-1), peroxisome proliferator-activated receptor gamma (PPARγ), and phosphoinositide 3-kinase (PI3K) in insulin-resistant BRL cells.
• Improvement Over Other Forms : The efficacy of chromium citrate was found to be superior to that of chromium trichloride, showcasing its potential as a therapeutic agent for improving insulin sensitivity .

2. Oxidative Stress Reduction

Another study explored the impact of this compound on oxidative stress markers in skeletal muscle tissues. The findings revealed:

• Increased Antioxidant Activity : Chromium citrate supplementation led to enhanced glutathione peroxidase activity, suggesting a protective effect against oxidative damage.
• Lipid Peroxidation Products : There was a notable increase in lipid peroxide oxidation products, indicating a complex interaction between chromium supplementation and oxidative stress responses .

Case Studies

Several case studies have documented the effects of this compound in clinical settings:

• Diabetes Management : A randomized controlled trial involving diabetic patients showed significant improvements in fasting blood glucose levels among those supplemented with chromium citrate compared to placebo groups.
• Metabolic Syndrome : In individuals with metabolic syndrome, chromium citrate supplementation was associated with reductions in body weight and waist circumference, alongside improvements in lipid profiles.

Data Tables

Study Reference	Population	Intervention	Key Findings
	BRL Cells	This compound	Increased Akt, Glut4, AMPK expression; improved glucose transport
	Animal Model	This compound	Enhanced antioxidant activity; reduced oxidative stress markers

Synthesis routes and methods

Procedure details

222 g of chromium III chloride were dissolved in 3 liters of distilled water. 160 g of citric acid were added. This produces a concentration of 14.4 million ppb of chromium citrate. After 10 minutes of stirring at room temperature, the green color changed to purple, signifying that chromium citrate has been formed. Then, 3 ml of the resulting chromium citrate were added to 1 gallon of distilled water. The following amounts of the above solution were prepared: